N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C24H20ClN3O3S/c25-21-7-3-1-5-18(21)16-32-23-15-27(22-8-4-2-6-20(22)23)14-13-26-24(29)17-9-11-19(12-10-17)28(30)31/h1-12,15H,13-14,16H2,(H,26,29)
• InChI Key: CGJVAUCIDJCBIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C24H20ClN3O3S
• Molecular Weight: 466.0 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a condensation reaction between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives. The newly synthesized compound structures were characterized by FT-IR, 1H-NMR, mass spectroscopy, and elemental analysis.

Molecular Structure Analysis

The molecular formula of this compound is C24H20ClN3O3S and it has a molecular weight of 465.95.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, a compound with the molecular formula C17H14N3O2Cl has a yield of 77%, a melting point of 229–230 °C, and specific FT-IR and 1H-NMR values.

Scientific Research Applications

Anti-Inflammatory Properties

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Antimicrobial Activity

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Serotonin Antagonism

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Estrogen Receptor Modulation

• . Understanding how this compound interacts with estrogen receptors could be significant for hormone-related diseases.

Kinase Inhibition

• . Investigating whether this compound affects specific kinases could lead to potential therapeutic applications.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. Therefore, “N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-nitrobenzamide”, being an indole derivative, could be a subject of future research in the field of medicinal chemistry.

Mechanism of Action

Mode of Action

The presence of a2-chlorobenzylthio group and a nitrobenzamide moiety suggests potential electrophilic aromatic substitution reactions . These reactions could lead to changes in the target molecules, affecting their function and potentially leading to downstream effects.

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. The compound’s structure suggests potential involvement in pathways related tobenzimidazole derivatives , which have been reported to exhibit diverse pharmacological activities

Pharmacokinetics

Given its molecular weight of 484.03 , it falls within the range generally favorable for oral bioavailability.